Cas no 2580198-35-0 (2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpiperidin-1-yl}acetic acid)

• Product Name: 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpiperidin-1-yl}acetic acid
• CAS No: 2580198-35-0
• MF: C₂₃H₂₆N₂O₄
• MW: 394.463546276093
• CID: 5660629
• PubChem ID: 165890902
• Update Time: 2025-06-09

2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpiperidin-1-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]piperidin-1-yl}acetic acid
• EN300-27727207
• 2580198-35-0
• 1-Piperidineacetic acid, 4-[[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]methyl]-
• 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpiperidin-1-yl}acetic acid

• Inchi： 1S/C23H26N2O4/c26-22(27)14-25-11-9-16(10-12-25)13-24-23(28)29-15-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,16,21H,9-15H2,(H,24,28)(H,26,27)
• InChI Key： YOFUZZSRKNYYFE-UHFFFAOYSA-N
• SMILES： O(C(NCC1CCN(CC(=O)O)CC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 394.18925731g/mol
• Monoisotopic Mass: 394.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• Density: 1.230±0.06 g/cm3(Predicted)
• Boiling Point: 612.3±35.0 °C(Predicted)
• pka: 2.47±0.10(Predicted)

Additional information on 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpiperidin-1-yl}acetic acid

Introduction to 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpiperidin-1-yl}acetic Acid (CAS No. 2580198-35-0)

2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpiperidin-1-yl}acetic acid, identified by its CAS number 2580198-35-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a piperidine ring and a fluorenyl moiety. The presence of these structural elements imparts unique chemical and biological properties, making it a subject of intense study for potential therapeutic applications.

The molecular structure of 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpiperidin-1-yl}acetic acid consists of several key functional groups that contribute to its reactivity and biological activity. The piperidine ring is a common pharmacophore in drug design, known for its ability to interact with biological targets such as enzymes and receptors. The fluorenyl group, on the other hand, enhances the solubility and stability of the compound, making it more suitable for various biochemical assays. Additionally, the methoxycarbonyl and amino functional groups play crucial roles in modulating the compound's pharmacokinetic properties.

In recent years, there has been a growing interest in developing novel compounds that can modulate neurotransmitter systems. 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpiperidin-1-yl}acetic acid has been investigated for its potential role in affecting the release and reuptake of neurotransmitters such as dopamine and serotonin. Preclinical studies have suggested that this compound may exhibit properties similar to those of selective serotonin reuptake inhibitors (SSRIs) and dopamine receptor modulators. These findings make it a promising candidate for further exploration in the treatment of neurological and psychiatric disorders.

The synthesis of 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpiperidin-1-yl}acetic acid involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The process typically begins with the formation of the piperidine ring, followed by the introduction of the fluorenyl group through a series of coupling reactions. The methoxycarbonyl and amino groups are then incorporated to complete the molecular structure. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to achieve high selectivity and efficiency in these transformations.

The pharmacological profile of 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpiperidin-1-yl}acetic acid has been evaluated through both in vitro and in vivo studies. In cell-based assays, this compound has demonstrated binding affinity to various neurotransmitter receptors, including serotonin 5-HT1A and dopamine D2 receptors. These interactions suggest that it may influence neurotransmitter signaling pathways, potentially leading to therapeutic effects in disorders associated with dysregulation of these systems.

One of the most compelling aspects of 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpiperidin-1-yl}acetic acid is its potential for customization through structural modifications. By altering specific functional groups or introducing new moieties, researchers can fine-tune its pharmacological properties to target specific diseases or improve its pharmacokinetic profile. This flexibility makes it an attractive scaffold for drug discovery efforts aimed at developing next-generation therapeutics.

The development of novel pharmaceuticals relies heavily on advancements in synthetic chemistry and biotechnology. The synthesis of complex molecules like 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpiperidin-1-ylopic acid exemplifies the sophistication required to create effective drugs. Recent innovations in flow chemistry and automated synthesis have significantly improved the efficiency and scalability of producing such compounds, enabling faster progression from laboratory research to clinical trials.

The role of computational modeling in drug design has also become increasingly prominent. By leveraging computational tools, researchers can predict the binding interactions between 2-{4-(N-(fluorenylmethoxy-carbonyl)amino)-methyl-piperidinol} and biological targets, thereby guiding the optimization process. These simulations help identify promising analogs with enhanced efficacy and reduced side effects, streamlining the drug development pipeline.

In conclusion, 2-{4-(N-(fluorenylmethoxy-carbonyl)amino)-methyl-piperidinol}, with its CAS number 2580198350, represents a significant advancement in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable candidate for further investigation into treating neurological and psychiatric disorders. As synthetic methodologies continue to evolve, compounds like this one will play an increasingly critical role in developing innovative treatments for complex diseases.